Cas no 26091-79-2 (Byakangelicol)

Byakangelicol Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4-methoxy-
• Byakangelicol
• 9-[[(2R)-3,3-dimethyloxiran-2-yl]methoxy]-4-methoxyfuro[3,2-g]chromen-7-one
• 9-{[(2R)-3,3-dimethyloxiran-2-yl]methoxy}-4-methoxy-7H-furo[3,2-g]chromen-7-one
• BYAKANGELICOL(P)
• Biacangelicol
• byakangelikol
• 9-[[(2R)-3,3-Dimethyl-2-oxiranyl]methoxy]-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
• ORBITTMJKIGFNH-LLVKDONJSA-N
• 9-[(3,3-Dimethyl-2-oxiranyl)methoxy]-4-methoxy-7H-furo[3,2-g]chromen-7-one #
• (R)-9-((3,3-Dimethyl-2-oxiranyl)methoxy)-4-methoxyfuro(3,2-g)chromen-7-one
• 9114AF
• BDBM50361389
• N2545
• C16925
• 9-{[(2R)-3,3-dimethyloxiran-2-yl]methoxy}-4-methoxy-7H-f
• 61046-59-1
• HY-N0074
• AC-33999
• CS-0007116
• Q27149843
• AKOS037514577
• BS-16330
• Q-100330
• CHEBI:80800
• CHEMBL1934196
• 26091-79-2
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-((3,3-dimethyloxiranyl)methoxy)-4-methoxy-, (R)-
• DTXSID70180727
• 9-(((2R)-3,3-dimethyloxiran-2-yl)methoxy)-4-methoxyfuro(3,2-g)chromen-7-one
• DTXCID10103218
• DA-51494
• +Expand

• MDL： MFCD06796689
• InChIKey： ORBITTMJKIGFNH-LLVKDONJSA-N
• Inchi： 1S/C17H16O6/c1-17(2)11(23-17)8-21-16-14-10(6-7-20-14)13(19-3)9-4-5-12(18)22-15(9)16/h4-7,11H,8H2,1-3H3/t11-/m1/s1
• SMILES： O1[C@]([H])(C([H])([H])OC2C3=C(C([H])=C([H])C(=O)O3)C(=C3C([H])=C([H])OC=23)OC([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 316.094688g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 316.094688g/mol
• Monoisotopic Mass: 316.094688g/mol
• Topological Polar Surface Area: 70.4Ų
• Heavy Atom Count: 23
• Complexity: 515
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 316.30

Experimental Properties

• LogP: 3.10400
• PSA: 74.34000
• Boiling Point: 503.4±50.0 °C at 760 mmHg
• Melting Point: 106 ºC
• Flash Point: 258.3±30.1 °C
• Color/Form: White cryst.
• Density: 1.313

Byakangelicol Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：−20°C
• Signal Word：warning

Byakangelicol Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%